4-(1,1-Dimethylethyl)benzylidene-4'-methoxyacetophenone

• Molecular Formula: C20H22O2
• Molecular Weight: 294.4 g/mol
• IUPAC Name: 3-(4-tert-butylphenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C20H22O2/c1-20(2,3)17-10-5-15(6-11-17)7-14-19(21)16-8-12-18(22-4)13-9-16/h5-14H,1-4H3
• InChI Key: NEDCOCFMBGWGCE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C=CC(=O)C2=CC=C(C=C2)OC

Description

4-(1,1-Dimethylethyl)benzylidene-4'-methoxyacetophenone is a useful research compound. Its molecular formula is C20H22O2 and its molecular weight is 294.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

97.6 g (0.65 mol) of 4-methoxyacetophenone and 105.4 g (0.65 mol) of 4-(1,1-dimethylethyl)benzaldehyde were dissolved in 600 ml of methanol in a 1 1 round-bottom flask fitted with internal thermometer, reflux condenser and paddle stirrer. 20 g (0.05 mol) of 10% NaOH were then added at room temperature. The mixture was then stirred at 30° C. The crystals which formed were filtered off, washed with 50 ml of cold methanol and then dried under reduced pressure (150 mbar) at 75° C. Yield: 172 g (90% yield) of pale yellow crystals; m.p.: 114-116° C.; purity: >99%.